molecular formula C25H25N3O3S B11139146 3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide

3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide

Cat. No.: B11139146
M. Wt: 447.6 g/mol
InChI Key: LEWMJVXULFQJMB-UHFFFAOYSA-N
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Description

    is a complex organic compound with the following structure:

    3-(2-phenyl-1H-indol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide: C24H22N2O3S\text{C}_{24}\text{H}_{22}\text{N}_2\text{O}_3\text{S}C24​H22​N2​O3​S

    .
  • It contains an indole ring, a sulfonamide group, and an amide functionality.
  • The compound’s systematic name reflects its substituents and connectivity.
  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Chemistry: Used as a building block in the synthesis of more complex molecules.

      Biology: Investigated for potential biological activities (e.g., enzyme inhibition, receptor binding).

      Medicine: May have applications in drug discovery due to its structural features.

      Industry: Limited applications due to its specialized nature.

  • Mechanism of Action

    • The compound’s mechanism of action depends on its specific targets.
    • It may interact with enzymes, receptors, or cellular pathways.
    • Further research is needed to elucidate its precise mode of action.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C25H25N3O3S

    Molecular Weight

    447.6 g/mol

    IUPAC Name

    3-(2-phenylindol-1-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide

    InChI

    InChI=1S/C25H25N3O3S/c26-32(30,31)22-12-10-19(11-13-22)14-16-27-25(29)15-17-28-23-9-5-4-8-21(23)18-24(28)20-6-2-1-3-7-20/h1-13,18H,14-17H2,(H,27,29)(H2,26,30,31)

    InChI Key

    LEWMJVXULFQJMB-UHFFFAOYSA-N

    Canonical SMILES

    C1=CC=C(C=C1)C2=CC3=CC=CC=C3N2CCC(=O)NCCC4=CC=C(C=C4)S(=O)(=O)N

    Origin of Product

    United States

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